Cas no 101491-64-9 (Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI))

• Product Name: Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI)
• CAS No: 101491-64-9
• MF: C₁₅H₂₅ClN₂O₂
• MW: 300.824203252792
• CID: 186393
• PubChem ID: 58439
• Update Time: 2025-04-19

Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-(diethylamino)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride (9CI)
• diethyl-[2-[(4-methylphenyl)methoxycarbonylamino]ethyl]azanium,chloride
• CARBAMIC ACID, (2-(DIETHYLAMINO)ETHYL)-, p-METHYLBENZYL ESTER, MONOHYDROCHLORIDE
• p-Methylbenzyl N-(2-(diethylamino)ethyl)carbamate hydrochloride
• 101491-64-9

• Inchi： 1S/C15H24N2O2.ClH/c1-4-17(5-2)11-10-16-15(18)19-12-14-8-6-13(3)7-9-14;/h6-9H,4-5,10-12H2,1-3H3,(H,16,18);1H
• InChI Key： XHQWZPPZNHUALS-UHFFFAOYSA-N
• SMILES： [Cl-].O(CC1C=CC(C)=CC=1)C(NCC[NH+](CC)CC)=O

Computed Properties

• Exact Mass: 274.9649
• Monoisotopic Mass: 300.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 46.3